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Compound of Interest

Compound Name: 3-Bromo-6-methyl-2-nitropyridine

Cat. No.: B7983851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Bromo-6-methyl-2-nitropyridine is a pivotal heterocyclic building block in modern medicinal

chemistry and organic synthesis. Its unique electronic and steric properties, conferred by the

bromine, methyl, and nitro substituents on the pyridine core, make it a versatile intermediate for

constructing complex molecular architectures. This guide provides a comprehensive overview

of its chemical identity, molecular weight, physicochemical properties, synthesis, reactivity, and

applications, with a particular focus on its role in drug discovery. Detailed protocols,

mechanistic insights, and safety considerations are presented to equip researchers with the

knowledge required for its effective utilization.

Core Compound Identity: 3-Bromo-6-methyl-2-
nitropyridine
Chemical Structure and Properties
3-Bromo-6-methyl-2-nitropyridine is a substituted pyridine derivative. The pyridine ring is

functionalized with a bromine atom at position 3, a nitro group at position 2, and a methyl group
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at position 6. The electron-withdrawing nature of the nitro group and the bromine atom

significantly influences the reactivity of the pyridine ring, making it susceptible to a range of

chemical transformations.

The precise molecular weight of this compound is a fundamental parameter for all quantitative

experimental work. It is calculated based on the atomic masses of its constituent atoms (C, H,

Br, N, O).

Physicochemical Data Summary
All quantitative data for 3-Bromo-6-methyl-2-nitropyridine is summarized in the table below

for quick reference. These parameters are critical for reaction planning, purification, and

analytical characterization.

Property Value Source(s)

Molecular Weight 217.02 g/mol [1][2][3]

Molecular Formula C₆H₅BrN₂O₂ [1][3]

CAS Number 1379359-54-2 [4]

Appearance
Light yellow to dark yellow

powder or crystals
[5]

Purity Typically ≥96% [1][6]

Storage Conditions
Inert atmosphere, room

temperature
[5][7]

Boiling Point 299.5 ± 35.0 °C at 760 mmHg [6]

Synthesis and Characterization
Rationale for Synthetic Strategy
The synthesis of 3-Bromo-6-methyl-2-nitropyridine typically starts from commercially

available and cost-effective precursors. A common and logical approach involves the nitration

and subsequent bromination of a substituted aminopyridine. This strategy is predicated on the
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directing effects of the amino and methyl groups and their facile conversion to the desired

functionalities.

A representative synthetic workflow is illustrated below. The choice of reagents and reaction

conditions is critical for achieving high yield and purity, minimizing the formation of

regioisomeric byproducts.
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2-Amino-6-methylpyridine
(Starting Material)

Nitration
(H₂SO₄, HNO₃)

Step 1

2-Amino-6-methyl-3-nitropyridine

Sandmeyer Reaction
(NaNO₂, HBr, CuBr)

Step 2

3-Bromo-6-methyl-2-nitropyridine
(Final Product)

Key Transformations

3-Bromo-6-methyl-2-nitropyridine

Aryl/Heteroaryl Derivatives

Suzuki / Stille Coupling
(Pd Catalyst, Base)

Amine Derivatives

Buchwald-Hartwig Amination
(Pd Catalyst, Base)

Nucleophilic Substitution Products
(e.g., Alkoxy, Thiol)

SNAr Reaction
(Nucleophile, Base)

2-Amino-3-aryl-6-methylpyridine

Nitro Group Reduction
(e.g., Fe/HCl, H₂/Pd)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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